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Compound of Interest

Compound Name: Numidargistat dihydrochloride

Cat. No.: B10801017

Authored for: Researchers, scientists, and drug development professionals.

Introduction

Numidargistat dihydrochloride, also known as CB-1158 dihydrochloride or INCB01158
dihydrochloride, is a potent and orally active small molecule inhibitor of arginase-1 (ARG1) and
arginase-2 (ARG2).[1][2] Arginase is a critical enzyme in the urea cycle that hydrolyzes L-
arginine to ornithine and urea.[3] In the tumor microenvironment, the upregulation of arginase
by myeloid-derived suppressor cells (MDSCs) and tumor-associated macrophages (TAMS)
leads to the depletion of L-arginine.[4][5] This amino acid deprivation impairs T-cell proliferation
and function, contributing to an immunosuppressive landscape that allows for tumor
progression.[5][6] By inhibiting arginase, Numidargistat dihydrochloride restores L-arginine
levels, thereby enhancing anti-tumor immune responses.[3][5] These application notes provide
a detailed protocol for the dissolution of Numidargistat dihydrochloride and its application in
cell-based assays.

Quantitative Data Summary

The following tables summarize the key quantitative data for Numidargistat dihydrochloride.

Table 1: Inhibitory Activity
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Target

IC50 Cell Lines

IC50

Recombinant Human

Arginase 1

86 nM[1] HepG2

32 uM[1]

Recombinant Human

Arginase 2

296 NM[1] K562

139 pM[1]

Native Arginase 1
(Human Granulocyte
Lysate)

178 nM[1] Primary Human
n
Hepatocytes

210 pM[1]

Native Arginase 1
(Human Erythrocyte
Lysate)

116 nM[1]

Native Arginase 1
(Human Hepatocyte
Lysate)

158 nM[1]

Native Arginase 1
(Cancer Patient

Plasma)

122 nM[1]

Table 2: Solubility

Solvent

Concentration

Remarks

DMSO

55 mg/mL (152.76 mM)[1][7]

Requires sonication[1][7]

Water

37.78 mg/mL (104.93 mM)[7]

Requires sonication[7]

10% DMSO + 90% (20% SBE-

B-CD in Saline)

3.25 mg/mL (9.03 mM)

Suspended solution, requires

sonication[1]

5% DMSO + 40% PEG300 +
5% Tween-80 + 50% Saline

> 2.75 mg/mL (7.64 mM)

Clear solution[1]

5% DMSO + 95% (20% SBE-

-CD in Saline)

> 1.38 mg/mL (3.83 mM)

Clear solution[1]
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Experimental Protocols

Protocol 1: Preparation of Numidargistat
Dihydrochloride Stock Solution

This protocol describes the preparation of a high-concentration stock solution of Numidargistat
dihydrochloride, which can be further diluted for use in cell culture assays.

Materials:

Numidargistat dihydrochloride powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath

Procedure:

Bring the Numidargistat dihydrochloride powder and DMSO to room temperature.

o Aseptically weigh the desired amount of Numidargistat dihydrochloride powder.

o Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 55
mg/mL).

» Vortex the solution vigorously for 1-2 minutes to aid dissolution.

« If precipitation is observed, place the tube in an ultrasonic bath for 10-15 minutes, or until the
solution is clear.[1][7] Gentle heating to 37°C can also aid dissolution.[7]

« Sterile filter the stock solution through a 0.22 pum syringe filter into a sterile tube.

» Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

» Store the stock solution at -20°C for up to 1 month or at -80°C for up to 6 months.[1]
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Protocol 2: Arginase Activity Assay in Cell Lysates

This protocol provides a method to measure the inhibitory effect of Numidargistat

dihydrochloride on intracellular arginase activity.

Materials:

Arginase-expressing cells (e.g., HepG2, K-562)[1]

Complete cell culture medium

Numidargistat dihydrochloride working solutions (prepared from stock)

Phosphate-buffered saline (PBS)

Cell lysis buffer (e.g., Triton™ X-100 based)

Proteinase inhibitors

Arginase activity assay kit (colorimetric)

96-well microplate

Microplate reader

Procedure:

Cell Seeding: Seed HepG2 cells at 1 x 10”5 cells/well or K-562 cells at 2 x 10°5 cells/well in
a 96-well plate.[1] Incubate overnight to allow for cell attachment (for adherent cells).

Compound Treatment: Prepare serial dilutions of Numidargistat dihydrochloride in
complete cell culture medium. Remove the old medium from the cells and add the medium
containing the different concentrations of the inhibitor. Include a vehicle control (e.g., DMSO
diluted to the highest concentration used for the inhibitor).

Incubation: Incubate the cells with the compound for the desired period (e.g., 24-72 hours).

Cell Lysis:
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[e]

For adherent cells, wash the wells twice with ice-cold PBS.

o

For suspension cells, centrifuge the plate and aspirate the supernatant, then wash the cell
pellet with ice-cold PBS.

o

Add cell lysis buffer containing proteinase inhibitors to each well.

[¢]

Incubate on ice for 10-15 minutes with gentle shaking.

e Arginase Activity Measurement:
o Centrifuge the plate to pellet cell debris.
o Transfer the supernatant (cell lysate) to a new 96-well plate.

o Perform the arginase activity assay according to the manufacturer's instructions.[8] This
typically involves the conversion of L-arginine to urea, which is then detected by a
colorimetric reaction.

o Data Analysis: Measure the absorbance at the recommended wavelength using a microplate
reader. Calculate the arginase activity and determine the IC50 value of Numidargistat
dihydrochloride.

Visualizations
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Experimental Workflow: Preparing Numidargistat Dihydrochloride for Cell Culture
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Caption: Workflow for preparing Numidargistat dihydrochloride solutions.
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Mechanism of Action
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Caption: Numidargistat dihydrochloride inhibits arginase to enhance T-cell function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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